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Compound of Interest

2,2-Dimethylmorpholine
Compound Name:
hydrochloride

Cat. No.: B189878

For immediate release

This technical guide provides an in-depth overview of the core basic properties of 2,2-
dimethylmorpholine hydrochloride, a heterocyclic compound of interest to researchers,
scientists, and professionals in the field of drug development and chemical synthesis. This
document collates available data on its chemical and physical properties, outlines a probable
synthetic route, and details necessary safety and handling protocols.

Core Properties and Data

2,2-Dimethylmorpholine hydrochloride is a substituted morpholine derivative. The
hydrochloride salt form generally confers increased water solubility and stability, making it a
convenient form for handling and use in various research applications. While extensive
experimental data is not widely published, a combination of supplier information and predictive
models allows for a summary of its key properties.

Physicochemical Data
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Property Value Source/Method
CAS Number 167946-94-3 [1][2]

Molecular Formula CeH14CINO [1][2]

Molecular Weight 151.63 g/mol [11[2]
Appearance Solid (predicted)

Boiling Point (of free base) 144.3+15.0°C Predicted

pKa (of free base) 9.04 £0.40 Predicted

Purity 297% [1]

Room temperature, sealed in a
Storage _ [1][3]
dry environment

Note: Some physical properties, such as boiling point and pKa, are predicted values for the
free base (2,2-dimethylmorpholine) and should be considered as estimates.

Synthesis and Experimental Protocols

A detailed, peer-reviewed synthesis protocol for 2,2-dimethylmorpholine hydrochloride is not
readily available in published literature. However, based on established methods for the
synthesis of related substituted morpholines, a plausible synthetic route can be outlined. The
synthesis of the free base, 2,2-dimethylmorpholine, likely proceeds via the cyclization of a
suitable amino alcohol precursor, followed by conversion to its hydrochloride salt.

Proposed Synthesis of 2,2-Dimethylmorpholine

The synthesis of 2,2-dimethylmorpholine can be logically inferred from the well-documented
synthesis of its isomer, 2,6-dimethylmorpholine. The common method involves the acid-
catalyzed dehydration and cyclization of a corresponding dialkanolamine.[4][5] For 2,2-
dimethylmorpholine, the likely starting material is 2-amino-2-methyl-1,3-propanediol.

Reaction Scheme:
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Caption: Proposed reaction pathway for the synthesis of 2,2-dimethylmorpholine.
Experimental Protocol (General Procedure):

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a mechanical
stirrer, cautiously add concentrated sulfuric acid to 2-amino-2-methyl-1,3-propanediol with
cooling. The molar ratio of amine to acid is a critical parameter and is typically in the range of
1:1.0to 1:3.0.[5]

e Heating: The reaction mixture is heated to a temperature between 150°C and 190°C.[5] The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After completion, the reaction mixture is cooled and then carefully neutralized with
a strong base, such as sodium hydroxide solution, to liberate the free amine.

o Extraction and Purification: The aqueous mixture is extracted with a suitable organic solvent
(e.g., chloroform, diethyl ether). The combined organic extracts are dried over an anhydrous
salt (e.g., Na2S0a4) and the solvent is removed under reduced pressure. The crude 2,2-
dimethylmorpholine can then be purified by distillation.

Preparation of 2,2-Dimethylmorpholine Hydrochloride

The hydrochloride salt can be prepared by treating a solution of the free base with hydrochloric
acid.

Reaction Scheme:
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Caption: Formation of 2,2-dimethylmorpholine hydrochloride from the free base.
Experimental Protocol (General Procedure):

» Dissolution: Dissolve the purified 2,2-dimethylmorpholine in a suitable anhydrous organic
solvent, such as diethyl ether or ethyl acetate.

 Acidification: While stirring, add a solution of hydrogen chloride in the same solvent
dropwise.

» Precipitation and Isolation: The hydrochloride salt will precipitate out of the solution. The
solid is then collected by filtration, washed with a small amount of the cold solvent, and dried
under vacuum.

Spectroscopic Characterization (Predicted)

While specific, published spectra for 2,2-dimethylmorpholine hydrochloride are not readily
available, the expected spectral characteristics can be predicted based on its structure and
data from related morpholine compounds.

e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the two
methyl groups (singlet), and the three methylene groups of the morpholine ring (multiplets).
The N-H proton will likely appear as a broad singlet.

e 13C NMR: The carbon NMR spectrum should display distinct signals for the quaternary
carbon bearing the two methyl groups, the two methyl carbons, and the three methylene
carbons of the morpholine ring.
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» IR Spectroscopy: The infrared spectrum is expected to show characteristic peaks for N-H
stretching (as an ammonium salt), C-H stretching, and C-O-C stretching of the ether linkage.

e Mass Spectrometry: The mass spectrum of the free base (2,2-dimethylmorpholine) would
show a molecular ion peak corresponding to its molecular weight (115.17 g/mol ).[6]

Safety and Handling

2,2-Dimethylmorpholine hydrochloride should be handled with appropriate safety
precautions in a laboratory setting. Safety data sheets for the free base and related compounds
indicate that it may be a flammable liquid and can cause skin and eye irritation.[6]

General Handling Precautions:
e Use in a well-ventilated area or under a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Avoid contact with skin and eyes.
o Keep away from sources of ignition.

» Store in a tightly closed container in a cool, dry place.

Applications and Future Research

Substituted morpholines are important building blocks in medicinal chemistry and materials
science. While specific applications of 2,2-dimethylmorpholine hydrochloride are not widely
documented, its structural motif suggests potential utility in the synthesis of novel bioactive
molecules and as a component in the development of new materials. Further research into its
chemical reactivity and biological activity is warranted.

This technical guide serves as a foundational resource for researchers working with 2,2-
dimethylmorpholine hydrochloride. As more experimental data becomes available, this
document will be updated to reflect the latest findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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